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Compound of Interest

Compound Name: Ganglioside GD3 disodium salt

Cat. No.: B15566505

An In-depth Technical Guide to the Structure of Ganglioside GD3 Disodium Salt

Introduction

Ganglioside GD3 is an acidic glycosphingolipid that plays a pivotal role in a variety of biological
processes, including neurogenesis, apoptosis, and signal transduction.[1][2] Structurally
classified as a disialoganglioside, it is composed of a hydrophobic ceramide anchor and a
hydrophilic oligosaccharide chain containing two sialic acid residues.[3] While typically a minor
ganglioside in most healthy adult tissues, its expression is significantly elevated during fetal
brain development and in pathological conditions such as neurodegenerative disorders and
various cancers, particularly melanoma and neuroblastoma.[4][5] This upregulation makes
Ganglioside GD3 a significant biomarker and a promising target for cancer immunotherapy.[5]
This guide provides a detailed examination of the molecular structure of Ganglioside GD3
disodium salt, its biochemical context, and the experimental methodologies used for its
characterization.

Core Molecular Structure

Ganglioside GD3 disodium salt is an amphipathic molecule consisting of three primary
components: a ceramide lipid, a neutral oligosaccharide core, and two anionic sialic acid
residues.[6]

o Ceramide Backbone: The ceramide portion anchors the ganglioside within the outer leaflet of
the plasma membrane.[3] It consists of a long-chain amino alcohol, sphingosine (typically
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d18:1), linked via an amide bond to a fatty acid.[6] The fatty acid chain length is variable, with
stearic acid (C18:0) being common, though other species such as C20:0 and C22:0 are also
observed.[2][7] This variability in the ceramide structure gives rise to different "lipoforms" of
GDs.

e Oligosaccharide Core: The ceramide is glycosidically linked at its primary hydroxyl group to a
tetrasaccharide chain. The specific structure of the oligosaccharide head of GD3 is: a-N-
Acetylneuraminyl-(2 - 8)-a-N-Acetylneuraminyl-(2 - 3)-B-Galactosyl-(1 — 4)-B-Glucosyl-

(1 - 1)-Ceramide.[2][8] The core disaccharide structure is Gal(1,4)Glc, also known as
lactosylceramide, which is the precursor for many gangliosides.[4]

¢ Disodium Salt Form: The two N-acetylneuraminic acid (sialic acid) residues confer a net
negative charge to the molecule at physiological pH.[9] In the disodium salt form, the
carboxyl groups of these two sialic acid moieties are deprotonated and ionically associated
with two sodium cations (Na™*).[5][10]

Ceramide
(Sphingosine + Fatty Acid)

a-N-Acetylneuraminic acid
(Sialic Acid)

a-N-Acetylneuraminic acid
(Sialic Acid)

Click to download full resolution via product page

Caption: Chemical structure of Ganglioside GD3.

Quantitative Data

The molecular formula and weight of Ganglioside GD3 vary depending on the specific fatty acid
and sphingoid base components of the ceramide moiety. The table below summarizes data for
several common forms.
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. Molecular
Compound Ceramide Molecular .
. Weight (g/mol  Reference(s)
Name Composition Formula )
Ganglioside GD3  d18:1/18:0 C7oH123N3Naz0:2
o 1516.8 [4][10]
Disodium Salt (Stearoyl) 9
o di18:1/20:0
Ganglioside GD3 ) C72H129N3029 1500.8 [7]
(Arachidoyl)
Ganglioside GD3 ) C70H123N3029-2N
o Tricosanoyl 1470.7 [11]
Disodium Salt a
Ganglioside GD3
. . C70H123N3030-2N
Diammonium - 1522.8 [12]

Salt

Ha

Biological Context and Signaling

Ganglioside GD3 is not merely a structural component of the cell membrane; it is a critical

modulator of transmembrane signaling, often by organizing signaling molecules within lipid

rafts.[3][5]

Biosynthesis Pathway

GD3 is synthesized from its precursor, Ganglioside GM3, by the enzyme GD3 synthase

(ST8SIAL), which adds a second sialic acid residue via an a-2,8 linkage to the existing sialic

acid of GM3.[4][5] GD3 then serves as a precursor for the entire b-series and c-series of more

complex gangliosides.[1] For instance, the enzyme GD2 synthase can convert GD3 to GD2.[5]

[6]
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Caption: Simplified biosynthesis pathway of Ganglioside GD3.

Role in Cancer Signaling

In cancer cells, particularly melanoma, GD3 plays a crucial role in enhancing malignant
properties like proliferation and invasion.[13] It achieves this by clustering with and modulating
the activity of receptor tyrosine kinases and integrins within glycolipid-enriched microdomains
(lipid rafts).[14] GD3 can converge signals from distinct pathways, such as those initiated by
hepatocyte growth factor (HGF) and cell adhesion to the extracellular matrix, leading to a
synergistic and sustained activation of pro-survival and pro-proliferative kinases like Akt and
Erk.[13]
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Caption: GD3-mediated convergence of signaling pathways in melanoma.

Experimental Protocols for Structural Analysis
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The structural elucidation of Ganglioside GD3 relies on a combination of chromatographic
separation and spectroscopic analysis. Key techniques include High-Performance Thin-Layer

Chromatography (HPTLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR)
spectroscopy.[2][15]

1. Lipid Extraction
(e.g., Folch Method)

'

2. Purification
(e.g., SPE, HPLC)

'

3. Separation
(HPTLC)

'

4. Structural Analysis
(Mass Spectrometry, NMR)

'

Structural & Quantitative Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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